Cas no 189252-20-8 (Benzenamine, 4-methyl-2,6-bis(1-phenylethenyl)-)

Benzenamine, 4-methyl-2,6-bis(1-phenylethenyl)- structure
189252-20-8 structure
Product Name:Benzenamine, 4-methyl-2,6-bis(1-phenylethenyl)-
CAS No:189252-20-8
MF:C23H21N
MW:311.419545888901
CID:6627682
PubChem ID:85725771
Update Time:2024-01-10

Benzenamine, 4-methyl-2,6-bis(1-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-methyl-2,6-bis(1-phenylethenyl)-
    • 4-Methyl-2,6-bis(1-phenylvinyl)aniline
    • 189252-20-8
    • SCHEMBL22708268
    • Inchi: 1S/C23H21N/c1-16-14-21(17(2)19-10-6-4-7-11-19)23(24)22(15-16)18(3)20-12-8-5-9-13-20/h4-15H,2-3,24H2,1H3
    • InChI Key: ABOQIONYESZBJL-UHFFFAOYSA-N
    • SMILES: C1(N)=C(C(C2=CC=CC=C2)=C)C=C(C)C=C1C(C1=CC=CC=C1)=C

Computed Properties

  • Exact Mass: 311.167399674g/mol
  • Monoisotopic Mass: 311.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.063±0.06 g/cm3(Predicted)
  • Boiling Point: 472.8±44.0 °C(Predicted)
  • pka: 5.01±0.18(Predicted)
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